N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-(4-methylphenyl)sulfonylurea
• InChI: InChI=1S/C15H15ClN2O4S/c1-10-3-6-12(7-4-10)23(20,21)18-15(19)17-13-9-11(16)5-8-14(13)22-2/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: IHYMKHCECQMYFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(=O)NC2=C(C=CC(=C2)Cl)OC
• Molecular Formula: C15H15ClN2O4S
• Molecular Weight: 354.8 g/mol

Description

N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide, also known as CMBS, is a sulfonamide-based compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide is not fully understood, but it is believed to inhibit the activity of certain enzymes and proteins involved in inflammation and tumor growth. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth of various cancer cell lines in vitro and in vivo. Additionally, N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide has been shown to have antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide in lab experiments is its relatively low toxicity compared to other anti-inflammatory and anti-cancer compounds. However, its solubility in aqueous solutions is limited, which can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide. One area of interest is its potential as a drug candidate for the treatment of inflammatory and cancerous conditions. Another area of interest is its use as a tool for studying the mechanisms of inflammation and cancer growth. Additionally, more research is needed to optimize the synthesis and purification methods of N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide for use in lab experiments.

Scientific Research Applications

N-{[(5-chloro-2-methoxyphenyl)amino]carbonyl}-4-methylbenzenesulfonamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anti-inflammatory, anti-tumor, and anti-bacterial properties, making it a promising candidate for drug development.